Cas no 1261853-49-9 (3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride)

• Product Name: 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride
• CAS No: 1261853-49-9
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4994513
• Update Time: 2025-05-21

3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)11-5-4-9(7-12(11)16)8-2-1-3-10(6-8)21-14(17,18)19/h1-7H
• InChI Key： TXEIXXYZEGSXRP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1F)C1C=CC=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride

Introduction to 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride (CAS No. 1261853-49-9)

3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride, identified by the CAS number 1261853-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, a class of molecules known for their diverse biological activities and industrial applications. The presence of both fluorine and trifluoromethoxy substituents in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The fluoro and trifluoromethoxy groups are particularly noteworthy due to their ability to modulate the reactivity and selectivity of chemical reactions. Fluorine atoms are known for their electron-withdrawing effects, which can enhance the electrophilicity of adjacent functional groups, while trifluoromethoxy groups introduce both lipophilicity and metabolic stability. These characteristics make 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential in enhancing drug bioavailability, metabolic stability, and binding affinity. The biphenyl core is a common motif in many pharmacologically active compounds, including antipsychotics, antihistamines, and anti-inflammatory agents. By incorporating fluorine and trifluoromethoxy substituents, researchers can fine-tune the pharmacokinetic properties of these molecules, leading to improved efficacy and reduced side effects.

One of the most compelling applications of 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride is in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, including viral replication and cancer progression. Inhibiting these enzymes with highly specific molecules can lead to the development of effective treatments for a wide range of diseases. The carbonyl chloride functionality in this compound allows for facile coupling with amines or hydroxyl groups via acylation reactions, enabling the construction of peptidomimetics or other enzyme inhibitors.

Recent studies have highlighted the utility of fluorinated biphenyl derivatives in medicinal chemistry. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that compounds containing fluoro-substituted biphenyl rings exhibit enhanced binding affinity to target proteins compared to their non-fluorinated counterparts. The study specifically focused on kinase inhibitors, where the presence of fluorine atoms improved both potency and selectivity. This finding underscores the importance of 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride as a key intermediate in drug discovery efforts.

The synthesis of 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared through a Friedel-Crafts acylation followed by selective fluorination and methoxylation reactions. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production while maintaining environmental standards.

In addition to its pharmaceutical applications, 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride has shown promise in materials science. Fluorinated aromatic compounds are widely used in liquid crystals, organic light-emitting diodes (OLEDs), and advanced polymers due to their thermal stability and electronic properties. The unique combination of substituents in this molecule makes it a candidate for developing novel materials with enhanced performance characteristics.

The impact of fluorine chemistry on modern drug design cannot be overstated. Fluorine atoms can significantly alter the pharmacological profile of a molecule by influencing its solubility, permeability across biological membranes, and metabolic fate. The introduction of fluorine into bioactive scaffolds often leads to improved pharmacokinetic properties, which are critical for successful drug development. As such, compounds like 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride represent a cornerstone in contemporary medicinal chemistry research.

Ongoing research continues to uncover new applications for fluorinated biphenyl derivatives beyond traditional pharmaceuticals. For example, recent studies have explored their potential as probes in chemical biology assays or as precursors for next-generation agrochemicals. These investigations highlight the broad utility of this class of compounds and underscore their importance as versatile chemical tools.

In conclusion, 3-Fluoro-3'-(trifluoromethoxy)biphenyl-4-carbonyl chloride (CAS No. 1261853-49-9) is a multifaceted compound with significant potential in both drug discovery and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacokinetic properties. As research progresses, we can expect to see even more innovative applications emerge from this fascinating class of compounds.